Cas no 1261783-45-2 (1-(Aminomethyl)-8-methoxynaphthalene)

• Product Name: 1-(Aminomethyl)-8-methoxynaphthalene
• CAS No: 1261783-45-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 4936385
• Update Time: 2025-09-28

1-(Aminomethyl)-8-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-8-methoxynaphthalene
• (8-methoxynaphthalen-1-yl)methanamine

• Inchi： 1S/C12H13NO/c1-14-11-7-3-5-9-4-2-6-10(8-13)12(9)11/h2-7H,8,13H2,1H3
• InChI Key： QERWYUCHOTXZSW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CC=CC(CN)=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 2
• Topological Polar Surface Area: 35.2

Additional information on 1-(Aminomethyl)-8-methoxynaphthalene

Introduction to 1-(Aminomethyl)-8-methoxynaphthalene (CAS No. 1261783-45-2)

1-(Aminomethyl)-8-methoxynaphthalene, identified by the chemical abstracts service number CAS No. 1261783-45-2, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This naphthalene derivative features a primary amine group at the C1 position and a methoxy substituent at the C8 position, making it a versatile intermediate for various synthetic applications. The unique structural properties of this compound have garnered attention in recent years due to its potential in drug development and material science.

The molecular structure of 1-(Aminomethyl)-8-methoxynaphthalene consists of a naphthalene core, which is a bicyclic aromatic hydrocarbon, with functional groups that enhance its reactivity. The presence of the amine group (–NH₂) at the C1 position allows for nucleophilic substitution reactions, while the methoxy group (–OCH₃) at the C8 position provides stability and influences electronic distribution across the molecule. This combination makes it an attractive building block for constructing more complex molecules.

In recent years, 1-(Aminomethyl)-8-methoxynaphthalene has been explored in the development of novel pharmaceuticals. Its ability to participate in various chemical transformations, such as condensation reactions, coupling reactions, and polymerization processes, has opened up numerous possibilities in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced bioactivity and selectivity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 1-(Aminomethyl)-8-methoxynaphthalene is its role in the synthesis of functionalized polymers. The amine group can undergo polymerization reactions to form polyamides or polyimides, which are widely used in high-performance materials due to their thermal stability and mechanical strength. Additionally, the methoxy group can be used to introduce further functionalization, allowing for the creation of polymers with tailored properties. These materials have applications in electronics, coatings, and even biodegradable plastics.

Recent studies have also highlighted the compound's significance in biocatalysis and green chemistry. The amine group can act as a ligand for metal ions, facilitating catalytic reactions under mild conditions. This has led to interest in using 1-(Aminomethyl)-8-methoxynaphthalene as a precursor for designing environmentally friendly catalysts that minimize waste and energy consumption. Such advancements align with global efforts to develop sustainable chemical processes.

The pharmaceutical industry has been particularly keen on exploring 1-(Aminomethyl)-8-methoxynaphthalene due to its potential as a scaffold for drug discovery. By modifying its structure through various chemical reactions, researchers can generate libraries of compounds with diverse pharmacological properties. For example, replacing the methoxy group with other electron-withdrawing or donating groups can alter the compound's solubility and binding affinity to biological targets. This flexibility makes it an invaluable tool in high-throughput screening programs aimed at identifying novel therapeutic agents.

Moreover, 1-(Aminomethyl)-8-methoxynaphthalene has found applications in agrochemical research. Its derivatives have been tested for their efficacy as herbicides or fungicides, offering potential solutions to crop protection challenges. The ability to fine-tune its chemical properties allows scientists to develop compounds that are both effective and environmentally benign, addressing concerns about pesticide resistance and ecological impact.

The synthesis of 1-(Aminomethyl)-8-methoxynaphthalene itself is another area of active research. Chemists have developed efficient methods for its preparation, often involving multi-step organic transformations starting from readily available naphthalene derivatives. Advances in catalytic systems and asymmetric synthesis have further improved the yield and purity of this compound, making it more accessible for industrial applications. These synthetic breakthroughs underscore the compound's importance as a chemical intermediate.

In conclusion,1-(Aminomethyl)-8-methoxynaphthalene (CAS No. 1261783-45-2) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and green chemistry. Its unique structural features enable diverse chemical transformations, making it a valuable asset in synthetic chemistry. As research continues to uncover new uses for this compound,1-(Aminomethyl)-8-methoxynaphthalene is poised to play an increasingly significant role in advancing scientific innovation and technological development.